Cas no 824431-38-1 (Bicyclo[3.2.0]heptan-6-one,5-hexyl-)

• Product Name: Bicyclo[3.2.0]heptan-6-one,5-hexyl-
• CAS No: 824431-38-1
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 715898
• Update Time: 2024-02-04

Bicyclo[3.2.0]heptan-6-one,5-hexyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-6-one,5-hexyl-
• Bicyclo[3.2.0]heptan-6-one, 5-hexyl- (9CI)

• Inchi： 1S/C13H22O/c1-2-3-4-5-8-13-9-6-7-11(13)10-12(13)14/h11H,2-10H2,1H3
• InChI Key： YVMPVPIEZANFNZ-UHFFFAOYSA-N
• SMILES： C12C(CCCCCC)(C(=O)C1)CCC2

Computed Properties

• Exact Mass: 194.167
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2